N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[(1-methylpyrazol-4-yl)methyl]urea
• InChI: InChI=1S/C12H13ClN4O/c1-17-8-9(7-15-17)6-14-12(18)16-11-4-2-10(13)3-5-11/h2-5,7-8H,6H2,1H3,(H2,14,16,18)
• InChI Key: OWZAJKGMVOYRIC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CNC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C12H13ClN4O
• Molecular Weight: 264.71 g/mol

Description

N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea, also known as MCPMU, is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been found to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea is not fully understood. However, it has been proposed that N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea inhibits the activity of STAT3 by binding to its DNA-binding domain. This prevents STAT3 from binding to DNA and activating genes involved in cell survival and proliferation. N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has also been shown to inhibit the activity of an enzyme called topoisomerase II, which is involved in DNA replication and repair. This may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including topoisomerase II, protein kinase C, and cyclic AMP phosphodiesterase. N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has also been shown to increase the production of reactive oxygen species, which can induce oxidative stress and cell death. In addition, N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has been shown to inhibit the activity of several transcription factors, including STAT3, NF-κB, and AP-1. These effects suggest that N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea may have potential applications in the treatment of various diseases, including cancer and inflammation.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in moderate to good yields. N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea is also stable under normal laboratory conditions and can be stored for extended periods of time. However, N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has some limitations for lab experiments. It is relatively insoluble in water and organic solvents, which can make it difficult to dissolve and handle in some experiments. In addition, N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for the study of N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea. One direction is to further explore its mechanism of action, particularly its interactions with STAT3 and other transcription factors. Another direction is to investigate its potential applications in the treatment of other diseases, such as inflammation and neurodegenerative disorders. Additionally, the development of more efficient synthesis methods and analogs of N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea may lead to improved therapeutic agents.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has been reported in several studies. One method involves the reaction of 4-chloroaniline with 1-methyl-1H-pyrazole-4-carboxaldehyde to form the corresponding Schiff base. This Schiff base is then reacted with urea to form N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea. Another method involves the reaction of 4-chloroaniline with 1-methyl-1H-pyrazole-4-carbonyl chloride to form the corresponding amide, which is then reacted with urea to form N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea. Both methods have been shown to yield N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea in moderate to good yields.

Scientific Research Applications

N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has been shown to inhibit the activity of a protein called STAT3, which is involved in cancer cell survival and proliferation. These findings suggest that N-(4-chlorophenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]urea has potential as a cancer therapeutic agent.